molecular formula C11H15NO3 B8577870 N-methoxy-3-(methoxymethyl)-N-methylbenzamide CAS No. 199742-78-4

N-methoxy-3-(methoxymethyl)-N-methylbenzamide

Cat. No.: B8577870
CAS No.: 199742-78-4
M. Wt: 209.24 g/mol
InChI Key: JWVURKJWPUQDEW-UHFFFAOYSA-N
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Description

N-methoxy-3-(methoxymethyl)-N-methylbenzamide is a useful research compound. Its molecular formula is C11H15NO3 and its molecular weight is 209.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

199742-78-4

Molecular Formula

C11H15NO3

Molecular Weight

209.24 g/mol

IUPAC Name

N-methoxy-3-(methoxymethyl)-N-methylbenzamide

InChI

InChI=1S/C11H15NO3/c1-12(15-3)11(13)10-6-4-5-9(7-10)8-14-2/h4-7H,8H2,1-3H3

InChI Key

JWVURKJWPUQDEW-UHFFFAOYSA-N

Canonical SMILES

CN(C(=O)C1=CC=CC(=C1)COC)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred solution of 3-(methoxymethyl)benzoic acid (20.9 g, 125.8 mmol) in dichloromethane (250 mL), cooled to 0° C. with a brine/ice bath, was added N,N-dimethylformamide (0.48 mL, 6 mmol) followed by oxalyl chloride (13.2 mL, 150.9 mmol). The resulting mixture was stirred 4 h at room temperature, until gas evolution stopped and a clear solution was obtained. The mixture was cooled to 0° C. with a brine/ice bath, N,O-Dimethylhydroxylamine (17.2 g, 176 mmol) was added at once, followed by dropwise addition of triethylamine (70.1 mL, 503 mmol) through a dropping funnel, while keeping the internal temperature below 10° C. The resulting suspension was stirred overnight at room temperature, diluted with water (400 mL). The aqueous layer was extracted with dichloromethane (2×250 mL) and the organic layer was washed with water (2×150 mL). The combined organic layers were dried (MgSO4) and concentrated in vacuo. Purification over silica gel afforded N-methoxy-3-(methoxymethyl)-N-methylbenzamide as a yellow oil [19.4 g, yield 63%; HPLC/MS:m/z=210 (M+H); log P(HCOOH)=1.43].
Quantity
20.9 g
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reactant
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250 mL
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solvent
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0.48 mL
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reactant
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13.2 mL
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reactant
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17.2 g
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reactant
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70.1 mL
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reactant
Reaction Step Five
Name
Quantity
400 mL
Type
solvent
Reaction Step Six

Synthesis routes and methods II

Procedure details

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